Cas no 202479-02-5 (2-(3-Hydroxycyclohexyl)isoindole-1,3-dione)

• Product name: 2-(3-Hydroxycyclohexyl)isoindole-1,3-dione
• CAS No: 202479-02-5
• MF: C₁₄H₁₅NO₃
• MW: 245.274
• MDL: MFCD00158640
• CID: 3166568
• PubChem ID: 4189709

2-(3-Hydroxycyclohexyl)isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxycyclohexyl)isoindole-1,3-dione
• 2-(3-Hydroxy-cyclohexyl)-isoindole-1,3-dione
• FBLDVWHNOYBREN-UHFFFAOYSA-N
• AKOS024340183
• W11252
• (1S,3S)-2-(3-Hydroxy-cyclohexyl)-isoindole-1,3-dione
• AS-69133
• 2-(3-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2381513-11-5
• (1S,3R)-2-(3-hydroxy-cyclohexyl)-isoindole-1,3-dione
• CS-0037005
• 1849592-16-0
• SCHEMBL2144064
• 1H-Isoindole-1,3(2H)-dione, 2-(3-hydroxycyclohexyl)-
• SB34613
• MFCD00158640
• SB65710
• CIA47902
• SB35938
• 202479-02-5
• DB-111507
• 2-(3-Hydroxycyclohexyl)isoindoline-1,3-dione
• N-(3-HYDROXYCYCLOHEXYL)PHTHALIMIDE
• 2-(3-hydroxycyclohexyl)isoindole-1,3-dione
• 2-(3-hydroxy-cyclohexyl)-isoindole-1,3-dione

• MDL： MFCD00158640
• Inchi： InChI=1S/C14H15NO3/c16-10-5-3-4-9(8-10)15-13(17)11-6-1-2-7-12(11)14(15)18/h1-2,6-7,9-10,16H,3-5,8H2
• InChI Key： FBLDVWHNOYBREN-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)N(C3CCCC(C3)O)C2=O

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų